Cas no 947613-07-2 (3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine)

• Product Name: 3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine
• CAS No: 947613-07-2
• MF: C₁₂H₇BrClN₃
• MW: 308.561080217361
• MDL: MFCD31926171
• CID: 5113789
• PubChem ID: 67458061
• Update Time: 2026-03-03

3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine
• CS-0309846
• SY322893
• P19494
• 947613-07-2
• SCHEMBL2574158
• BS-43761
• MFCD31926171

• MDL： MFCD31926171
• Inchi： 1S/C12H7BrClN3/c13-11-10(8-2-4-9(14)5-3-8)16-12-15-6-1-7-17(11)12/h1-7H
• InChI Key： PXYIENFKKVXGPR-UHFFFAOYSA-N
• SMILES： C12=NC(C3=CC=C(Cl)C=C3)=C(Br)N1C=CC=N2

Computed Properties

• Exact Mass: 306.95119g/mol
• Monoisotopic Mass: 306.95119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine

Recent Advances in the Study of 3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine (CAS: 947613-07-2)

The compound 3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine (CAS: 947613-07-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its imidazo[1,2-a]pyrimidine core, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential.

Recent research has focused on the synthesis and optimization of 3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine, with particular emphasis on its role as a key intermediate in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The bromo and chloro substituents on the imidazo[1,2-a]pyrimidine scaffold have been shown to enhance the compound's binding affinity and selectivity toward specific kinase targets, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine exhibits potent inhibitory activity against a subset of tyrosine kinases, including ABL1 and SRC family kinases. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase active site, revealing key interactions that contribute to its inhibitory potency. These findings provide a structural basis for the rational design of next-generation kinase inhibitors based on this scaffold.

Another area of interest is the compound's potential as an anti-inflammatory agent. A recent preprint on bioRxiv reported that 3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines. The study employed a combination of in vitro assays and molecular docking simulations to identify the compound's mechanism of action, which appears to involve modulation of the NF-κB signaling pathway. These results suggest that further development of this compound could lead to novel therapeutics for inflammatory diseases.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine. A 2022 patent application (WO2022156789) describes an improved synthetic route that achieves higher yields and purity while reducing the use of hazardous reagents. This development is particularly important for enabling larger-scale pharmacological and toxicological studies, which are essential for advancing the compound toward clinical evaluation.

Despite these promising developments, challenges remain in the optimization of 3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine's drug-like properties. Current research efforts are focused on addressing issues such as solubility, metabolic stability, and off-target effects through structural modifications. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore these aspects and accelerate the translation of this compound into viable therapeutic candidates.

In conclusion, 3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine (CAS: 947613-07-2) represents a versatile scaffold with multiple potential therapeutic applications. The recent studies highlighted in this briefing demonstrate its value as both a pharmacological tool and a lead compound for drug development. Continued research in this area is expected to yield important insights into the compound's full therapeutic potential and may contribute to the development of novel treatments for various diseases.